Cas no 2092599-17-0 (3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-)

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-, is a fluorinated furan derivative with a unique structural framework combining a hydroxyl group and a trifluoromethyl moiety on a partially saturated furan ring. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable for designing bioactive molecules. The hydroxyl group offers a reactive site for further functionalization. Its distinct structure may contribute to applications in agrochemicals, pharmaceuticals, or specialty materials, where tailored electronic and steric properties are critical.

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- structure

2092599-17-0 structure

Product Name:3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-

CAS No:2092599-17-0

MF:C₇H₇F₃O₄

MW:212.123293161392

CID:5254583

Update Time:2025-10-28

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-
- Inchi： 1S/C7H7F3O4/c1-3-4(5(11)12)6(13,2-14-3)7(8,9)10/h13H,2H2,1H3,(H,11,12)
- InChI Key： FQFJBGBMYQIFLI-UHFFFAOYSA-N
- SMILES： O1CC(O)(C(F)(F)F)C(C(O)=O)=C1C

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-366836-1.0g	4-hydroxy-2-methyl-4-(trifluoromethyl)-4,5-dihydrofuran-3-carboxylic acid	2092599-17-0		1.0g	$0.0	2023-03-02

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- Related Literature

1. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

Additional information on 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- (CAS No. 2092599-17-0): A Comprehensive Overview in Modern Chemical Biology

3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-, identified by its CAS number CAS No. 2092599-17-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including a carboxylic acid moiety, a hydroxyl group, a methyl group, and a trifluoromethyl substituent, contributes to its intricate chemical profile and makes it a promising candidate for further exploration.

The synthesis and characterization of 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- have been extensively studied in recent years. The compound's structural framework allows for various chemical modifications, making it an attractive scaffold for medicinal chemists. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in drug design. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, paving the way for its incorporation into novel drug candidates.

In the realm of pharmaceutical research, furan derivatives have shown promise in addressing a wide range of diseases. The hydroxyl and carboxylic acid groups in 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- provide opportunities for hydrogen bonding interactions with biological targets, while the methyl and trifluoromethyl groups contribute to hydrophobic interactions. These features make the compound a versatile building block for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its potential application in oncology research. Furan derivatives have been implicated in inhibiting various enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that certain furan-based compounds can modulate pathways such as the PI3K/Akt signaling pathway and MAPK signaling cascades, which are frequently dysregulated in cancer cells. The unique structural features of 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)-, particularly the trifluoromethyl group, may enhance its ability to interact with these targets effectively.

Additionally, this compound has shown promise in antimicrobial applications. The structural complexity of furan derivatives often results in compounds with broad-spectrum antimicrobial activity. The presence of both hydrophilic and hydrophobic regions in 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- allows it to interact with bacterial cell membranes and disrupt essential cellular processes. Recent research has highlighted the potential of furan-based compounds as alternatives to conventional antibiotics due to their ability to overcome bacterial resistance mechanisms.

The pharmacokinetic properties of 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- are also of great interest. The trifluoromethyl group can influence metabolic stability by affecting enzyme kinetics, potentially leading to improved bioavailability and prolonged half-life. Furthermore, the carboxylic acid group can be utilized for prodrug formulations or conjugation with targeting ligands, enhancing delivery to specific tissues or organs.

In conclusion, 3-Furancarboxylic acid, 4,5-dihydro-4-hydroxy-2-methyl-4-(trifluoromethyl)- (CAS No. 2092599-17-0) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of functional groups makes it a valuable scaffold for designing molecules with therapeutic applications ranging from oncology to antimicrobial treatments. As research continues to uncover new synthetic strategies and biological activities associated with furan derivatives, compounds like this one are poised to play a crucial role in the next generation of drug discovery efforts.